Cas no 16935-46-9 (Imidazolidinetrione, methylphenyl-)

Imidazolidinetrione, methylphenyl- structure
16935-46-9 structure
Product Name:Imidazolidinetrione, methylphenyl-
CAS No:16935-46-9
MF:C10H8N2O3
MW:204.18212223053
CID:95674
PubChem ID:577278
Update Time:2025-04-18

Imidazolidinetrione, methylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazolidinetrione, methylphenyl-
    • 1-methyl-3-phenylimidazolidine-2,4,5-trione
    • 1-Phenyl-3-methylparabanic acid
    • AKOS005375972
    • ZZEOIZSXSUPCSV-UHFFFAOYSA-N
    • 16935-46-9
    • DTXSID90341954
    • 1-Methyl-3-phenyl-2,4,5-trioxoimidazolidine
    • 2,4,5-Imidazolidinetrione, 1-methyl-3-phenyl-
    • SCHEMBL7080105
    • 1-Methyl-3-phenyl-2,4,5-imidazolidinetrione #
    • Parabanic acid, 1-methyl-3-phenyl-
    • Inchi: 1S/C10H8N2O3/c1-11-8(13)9(14)12(10(11)15)7-5-3-2-4-6-7/h2-6H,1H3
    • InChI Key: ZZEOIZSXSUPCSV-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(N1C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.7Ų
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